Cas no 67361-13-1 (1-(3-butoxypropyl)-2-methylpiperidine hydrochloride)
67361-13-1 structure
Product Name:1-(3-butoxypropyl)-2-methylpiperidine hydrochloride
CAS No:67361-13-1
MF:C13H28ClNO
MW:249.820523262024
CID:1715894
PubChem ID:3051270
Update Time:2025-04-21
1-(3-butoxypropyl)-2-methylpiperidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-butoxypropyl)-2-methylpiperidine hydrochloride
- 1-(3-Butoxypropyl)-2-methylpiperidine--hydrogen chloride (1/1)
- 67361-13-1
- Piperidine, 1-(3-butoxypropyl)-2-methyl-, hydrochloride
- DTXSID20986635
-
- Inchi: 1S/C13H27NO.ClH/c1-3-4-11-15-12-7-10-14-9-6-5-8-13(14)2;/h13H,3-12H2,1-2H3;1H
- InChI Key: QTNSPVKHZQPJKR-UHFFFAOYSA-N
- SMILES: Cl.O(CCCC)CCCN1CCCCC1C
Computed Properties
- Exact Mass: 249.18614
- Monoisotopic Mass: 249.1859422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 150
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.47
1-(3-butoxypropyl)-2-methylpiperidine hydrochloride Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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